5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
Overview
Description
5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, also known as DMT, is a chemical compound that has been studied for its potential applications in scientific research. DMT is a naturally occurring compound found in some plants, and is known for its hallucinogenic properties when consumed. While DMT is not approved for medical use, its potential applications in research are being explored. DMT has been studied for its potential to act as a neurotransmitter, to interact with the brain’s serotonin receptors, and to act as an antidepressant.
Scientific Research Applications
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Scientific Field: Antimicrobial Research
- Application Summary : The compound is used in the synthesis of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido .
- Methods of Application : The compound is synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido .
- Results or Outcomes : The newly synthesized compounds were screened for their antimicrobial activity against various microorganisms .
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Scientific Field: Organic Chemistry
- Application Summary : 5,6-Dimethylbenzimidazole may find applications due to its unique structural characteristics .
- Methods of Application : It could serve as a valuable precursor in the synthesis of other compounds with specific desired properties .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
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Scientific Field: Organic Chemistry
- Application Summary : Benzofuran, a compound structurally similar to 5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, is used in the synthesis of various organic compounds .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
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Scientific Field: Medicinal Chemistry
- Application Summary : Imidazole, another compound structurally similar to 5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, has a broad range of chemical and biological properties. It has become an important synthon in the development of new drugs .
- Methods of Application : Imidazole is used in the synthesis of various drugs with diverse biological activities .
- Results or Outcomes : There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc .
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Scientific Field: Organic Chemistry
- Application Summary : Benzofuran, a compound structurally similar to 5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, is used in the synthesis of various organic compounds .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
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Scientific Field: Medicinal Chemistry
- Application Summary : A new series of t-4-aryl-3,c-6-dihydroxy-6-methyl-4,5,6,7-tetrahydro-1H-indazole-r-5-carboxylic acid isopropyl esters has been synthesized by adopting a conventional method from cyclic β-keto esters .
- Methods of Application : The compounds were synthesized by condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol .
- Results or Outcomes : The structure of the compounds was elucidated by IR, mass, and one- and two-dimensional NMR spectra .
properties
IUPAC Name |
5,6-dimethyl-4,5,6,7-tetrahydro-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-6-3-8-9(4-7(6)2)11-5-10-8/h5-7H,3-4H2,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGMYJUWVCRQEJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(CC1C)N=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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